Cas no 1198095-99-6 (5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 1198095-99-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD13563087
• CID: 1004182
• PubChem ID: 329772021
• Update Time: 2025-06-08

5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 5-Methyl-7-azaindole-3-carboxylic acid
• AC1Q2OI7
• AG-L-20692
• AK-56433
• CTK4B1503
• FT-0681669
• KB-246456
• MolPort-008-154-008
• 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid, AldrichCPR
• G74627
• SB14352
• 1198095-99-6
• A856286
• CS-0207843
• 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
• SCHEMBL13941746
• BS-20003
• 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-methyl-
• YXB09599
• DB-061653
• AKOS006336759
• DTXSID50673622
• MFCD13563087

• MDL： MFCD13563087
• Inchi： 1S/C9H8N2O2/c1-5-2-6-7(9(12)13)4-11-8(6)10-3-5/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： MHTZMYMOQLUMHK-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C1=CC(C)=CN=2)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid

5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid: A Comprehensive Overview

5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 1198095-99-6) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structural features and versatile functional groups, has emerged as a promising candidate for various applications, particularly in drug discovery and advanced material synthesis. Recent studies have highlighted its potential in modulating biological pathways and its ability to serve as a building block for more complex molecular architectures.

The pyrrolopyridine core of this compound is a bicyclic structure that combines the properties of both pyrrole and pyridine rings. This combination endows the molecule with aromatic stability and electronic versatility, making it an attractive scaffold for further functionalization. The methyl group at the 5-position adds steric bulk and enhances the compound's lipophilicity, which is crucial for its interaction with biological systems. Meanwhile, the carboxylic acid group at the 3-position provides a site for further chemical modifications, such as esterification or amidation, enabling the creation of derivatives with tailored properties.

Recent research has focused on the synthesis and characterization of 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid derivatives. For instance, studies have demonstrated that this compound can be efficiently synthesized via a multi-component reaction approach, leveraging the reactivity of pyrrole and aldehyde precursors under mild conditions. The resulting product exhibits excellent purity and yields, making it suitable for large-scale production in pharmaceutical settings.

In terms of applications, 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid has shown promise in the field of drug discovery. Its ability to act as a ligand for various protein targets has been explored in recent studies. For example, researchers have reported that this compound can bind to G-protein coupled receptors (GPCRs) with high affinity, suggesting its potential as a lead compound for developing novel therapeutics targeting these receptors.

Beyond its biological applications, this compound has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Recent advancements have demonstrated that derivatives of 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid can be incorporated into light-emitting diodes (LEDs) and photovoltaic cells, enhancing their efficiency and stability under operational conditions.

The structural flexibility of 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid allows for extensive chemical modifications to tailor its properties for specific applications. For instance, substitution at the methyl group or carboxylic acid position can significantly alter the compound's solubility, bioavailability, or electronic characteristics. Such modifications are critical in optimizing its performance in both biological and materials-based systems.

From a synthetic perspective, researchers have developed innovative strategies to enhance the scalability and sustainability of this compound's production. Green chemistry approaches, such as catalytic hydrogenation or enzymatic transformations, have been employed to minimize environmental impact while maintaining high product quality. These advancements underscore the growing emphasis on sustainable practices in modern chemical synthesis.

In conclusion, 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid stands out as a versatile and multifaceted compound with vast potential across diverse scientific domains. Its unique structural features and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and optimize synthetic routes for this compound, its role in advancing scientific innovation is expected to grow significantly.